![molecular formula C12H15F2N B6154738 1-[1-(2,5-difluorophenyl)cyclopentyl]methanamine CAS No. 1369053-34-8](/img/no-structure.png)
1-[1-(2,5-difluorophenyl)cyclopentyl]methanamine
Overview
Description
1-[1-(2,5-Difluorophenyl)cyclopentyl]methanamine is a chemical compound with the molecular formula C12H15F2N and a molecular weight of 211.25 g/mol This compound is characterized by the presence of a cyclopentyl group attached to a methanamine moiety, with two fluorine atoms substituted at the 2 and 5 positions of the phenyl ring
Preparation Methods
The synthesis of 1-[1-(2,5-difluorophenyl)cyclopentyl]methanamine typically involves the following steps:
Starting Materials: The synthesis begins with commercially available starting materials such as 2,5-difluorobenzene and cyclopentanone.
Formation of Intermediate: The cyclopentanone is reacted with a suitable reagent to form a cyclopentyl intermediate.
Substitution Reaction: The intermediate undergoes a substitution reaction with 2,5-difluorobenzene to introduce the difluorophenyl group.
Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, to improve yield and purity.
Chemical Reactions Analysis
1-[1-(2,5-Difluorophenyl)cyclopentyl]methanamine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to yield reduced derivatives.
Common reagents and conditions used in these reactions include organic solvents, controlled temperatures, and specific catalysts. The major products formed depend on the type of reaction and the reagents used.
Scientific Research Applications
1-[1-(2,5-Difluorophenyl)cyclopentyl]methanamine has several scientific research applications:
Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: The compound is studied for its potential biological activities, including interactions with enzymes and receptors.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.
Industry: It is used in the development of materials with specific properties, such as polymers and coatings.
Mechanism of Action
The mechanism of action of 1-[1-(2,5-difluorophenyl)cyclopentyl]methanamine involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the context of its use .
Comparison with Similar Compounds
1-[1-(2,5-Difluorophenyl)cyclopentyl]methanamine can be compared with similar compounds such as:
1-[1-(2,4-Difluorophenyl)cyclopentyl]methanamine: This compound has fluorine atoms at the 2 and 4 positions of the phenyl ring, which may result in different chemical and biological properties.
1-[1-(2,3-Difluorophenyl)cyclopentyl]methanamine: The fluorine atoms are positioned at the 2 and 3 positions, potentially altering its reactivity and interactions.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[1-(2,5-difluorophenyl)cyclopentyl]methanamine involves the reaction of 2,5-difluorobenzyl chloride with cyclopentylmagnesium bromide, followed by reduction of the resulting ketone with sodium borohydride and subsequent reductive amination with formaldehyde and ammonium chloride.", "Starting Materials": [ "2,5-difluorobenzyl chloride", "cyclopentylmagnesium bromide", "sodium borohydride", "formaldehyde", "ammonium chloride" ], "Reaction": [ "Step 1: React 2,5-difluorobenzyl chloride with cyclopentylmagnesium bromide in anhydrous ether to form 1-(2,5-difluorophenyl)cyclopentanol.", "Step 2: Reduce 1-(2,5-difluorophenyl)cyclopentanol with sodium borohydride in methanol to form 1-(2,5-difluorophenyl)cyclopentylmethanol.", "Step 3: React 1-(2,5-difluorophenyl)cyclopentylmethanol with formaldehyde and ammonium chloride in ethanol under reflux to form 1-[1-(2,5-difluorophenyl)cyclopentyl]methanamine." ] } | |
CAS No. |
1369053-34-8 |
Molecular Formula |
C12H15F2N |
Molecular Weight |
211.3 |
Purity |
95 |
Origin of Product |
United States |
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